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Compound of Interest

Compound Name: PIN1 inhibitor API-1

Cat. No.: B610110 Get Quote

This guide provides technical support for the handling, storage, and stability of API-1 (Akt/PKB

inhibitor, CAS: 36707-00-3) when prepared in Dimethyl Sulfoxide (DMSO). It includes

frequently asked questions, troubleshooting advice, and detailed experimental protocols for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: How should I prepare a stock solution of API-1 in DMSO?

A1: To prepare a stock solution, weigh the desired amount of API-1 powder and dissolve it in

high-purity, anhydrous DMSO to the desired concentration. For example, to make a 10 mM

stock solution, add 1 mL of DMSO to 3.37 mg of API-1 (MW: 337.29 g/mol ). Vortex or sonicate

briefly to ensure the compound is fully dissolved. A detailed protocol is provided in the

"Experimental Protocols" section.

Q2: What is the maximum solubility of API-1 in DMSO?

A2: API-1 is highly soluble in DMSO. Technical data from suppliers indicates solubility up to at

least 100 mM.[1] However, for practical long-term storage, preparing stock solutions at lower

concentrations (e.g., 10-20 mM) is common practice to avoid precipitation at low temperatures.

Q3: What are the recommended storage conditions for API-1 powder and its DMSO stock

solutions?

A3: Recommendations can vary slightly between suppliers. For optimal stability, API-1 powder

should be stored at -20°C for long-term use (up to 3 years).[2][3] Once dissolved in DMSO,

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b610110?utm_src=pdf-interest
https://www.rndsystems.com/products/api-1_3897
https://www.targetmol.com/compound/pin1%20inhibitor%20api-1
https://www.selleckchem.com/products/akt-kinase-inhibitor.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


stock solutions should be aliquoted into single-use vials to minimize freeze-thaw cycles and

stored at -80°C for long-term stability (up to 1 year).[2][3] Some suppliers state that storage at

room temperature is acceptable for the solid form, but refrigerated or frozen storage is

generally preferred for preserving compound integrity over time.[1][4]

Q4: My API-1 in DMSO stock solution has frozen. Is it still usable?

A4: Yes. DMSO has a freezing point of approximately 18.5°C (65.4°F), so it is normal for

solutions to freeze when stored at 4°C or below.[5][6] The compound is not harmed by freezing.

You can thaw the vial at room temperature or in a warm water bath.[6] Ensure the solution is

completely thawed and vortexed gently to ensure homogeneity before use.[7]

Q5: How many freeze-thaw cycles can I subject my API-1 stock solution to?

A5: It is best practice to minimize freeze-thaw cycles as they can potentially lead to compound

degradation.[8][9] The most effective way to avoid this is to aliquot the main stock solution into

smaller, single-use volumes immediately after preparation.

Q6: Why is it important to use anhydrous DMSO?

A6: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.[8][10] Water in the

DMSO can reduce the solubility of compounds and facilitate hydrolysis, a chemical process

that can degrade the compound over time.[9] Using fresh, high-purity, anhydrous DMSO is

critical for maximizing the stability of your API-1 stock solution.[3][9]

Data Summary Tables
Table 1: Solubility and Molecular Properties of API-1
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Property Value Source

Chemical Name

4-amino-5,6-dihydro-2-(4-

(hydroxymethyl)phenyl)-7H-

pyrrolo[2,3-d]pyrimidin-7-one

-

Target Akt/PKB [1][4][11]

CAS Number 36707-00-3 [1][11]

Molecular Weight 337.29 g/mol [1][4]

Solubility in DMSO Up to 100 mM [1]

Purity ≥96% [1][4]

Table 2: Recommended Storage Conditions for API-1

Format Temperature Duration
Recommendations
& Source

Solid Powder -20°C Up to 3 years

Recommended for

long-term stability.[2]

[3]

Room Temp. Short-term

Acceptable according

to some suppliers.[1]

[4]

In DMSO -80°C Up to 1 year

Best practice for long-

term stability. Aliquot

to avoid freeze-thaw.

[2][3]

-20°C Up to 1 month
Suitable for short- to

mid-term storage.[3]
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Issue Possible Cause(s) Recommended Solution(s)

Reduced or no biological

activity in experiments.

1. Compound degradation due

to improper storage (e.g.,

multiple freeze-thaw cycles,

moisture).2. Incorrect stock

concentration.

1. Prepare a fresh stock

solution from powder.[8]2.

Aliquot new stock solutions to

minimize freeze-thaw cycles.

[9]3. Verify the initial weighing

and dilution calculations.4.

(Optional) Assess the purity of

the old stock solution using

HPLC or LC-MS.[9]

Precipitate observed in the

stock solution after thawing.

1. The compound has come

out of solution, possibly due to

high concentration or

incomplete initial dissolution.2.

The solution is not fully

thawed.

1. Gently warm the vial to 37°C

for a short period and vortex

thoroughly to redissolve the

compound.[9]2. Ensure the

solution is completely clear

before making dilutions for

your experiment.3. If

precipitation persists, consider

preparing a new stock at a

slightly lower concentration.

DMSO solvent has a

noticeable odor or color.

1. DMSO degradation.2.

Contamination of the solvent.

1. Discard the old DMSO.2.

Use fresh, high-purity,

anhydrous DMSO from a

reputable supplier to prepare

new stock solutions.

Experimental Protocols
Protocol 1: Preparation of a 10 mM API-1 Stock Solution
in DMSO
Materials:

API-1 powder (CAS: 36707-00-3)
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Procedure:

Calculate Mass: Determine the mass of API-1 needed. For a 10 mM solution, the calculation

is: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 337.29 g/mol x 1000 mg/g = 3.37 mg (for 1 mL)

Weigh API-1: Carefully weigh out 3.37 mg of API-1 powder using an analytical balance and

transfer it into a sterile vial.

Add Solvent: Add 1 mL of anhydrous DMSO to the vial containing the API-1 powder.

Dissolve: Cap the vial tightly and vortex the solution until the API-1 powder is completely

dissolved. Gentle warming (to 37°C) or brief sonication can be used to aid dissolution if

necessary.

Aliquot: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots (e.g., 20-50 µL) in sterile microcentrifuge tubes.

Store: Label the aliquots clearly with the compound name, concentration, and date. Store

them at -80°C for long-term use.[2][3]

Protocol 2: General Method for Assessing Stock
Solution Stability via HPLC
This protocol provides a general framework for monitoring the degradation of a compound in

DMSO over time.

Procedure:
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Initial Analysis (T=0): Immediately after preparing the API-1 stock solution, take a small

aliquot and dilute it to a suitable concentration for analysis. Analyze this sample by High-

Performance Liquid Chromatography (HPLC) to obtain a starting purity profile. Record the

peak area of the parent compound.

Storage: Store the remaining aliquots under the desired test conditions (e.g., -80°C, -20°C,

4°C, room temperature).

Time-Point Analysis: At regular intervals (e.g., 1 week, 1 month, 3 months, 6 months), thaw

one aliquot from each storage condition.

Sample Preparation: Prepare the sample for analysis in the same way as the T=0 sample.

HPLC Analysis: Analyze the sample using the identical HPLC method (column, mobile

phase, flow rate, detection wavelength) used for the T=0 sample.

Data Comparison: Compare the peak area of the parent API-1 compound to the T=0 sample.

The appearance of new peaks or a decrease in the parent peak area indicates degradation.

Calculate the percentage of remaining API-1 to quantify its stability under each storage

condition.
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API-1 Stock Solution Workflow

1. Weigh API-1 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate
to Dissolve

4. Aliquot into
Single-Use Vials

5. Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing and storing API-1 stock solutions.
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Simplified PI3K/Akt Signaling and API-1 Inhibition
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Caption: API-1 inhibits the Akt pathway by preventing membrane translocation.
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Troubleshooting Logic for API-1 Solutions

Experiment shows
reduced/no activity

Is stock solution
precipitated?

Warm to 37°C and vortex.
Is it fully dissolved?

Yes

How was the stock
stored and handled?

No

Repeat experiment
with clear solution

Yes
Prepare fresh stock
from powder. Aliquot
and store at -80°C.

No

Problem Solved

Multiple freeze-thaws or
improper temperature

Problem Persists:
Consider compound/target issue

Properly stored

Click to download full resolution via product page

Caption: Troubleshooting flowchart for unexpected experimental results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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